![molecular formula C8H5ClN4O2 B4700722 4-chloro-3-(1H-tetrazol-1-yl)benzoic acid](/img/structure/B4700722.png)
4-chloro-3-(1H-tetrazol-1-yl)benzoic acid
Overview
Description
4-chloro-3-(1H-tetrazol-1-yl)benzoic acid, also known as CTB, is a chemical compound that has gained significant attention in the field of scientific research. CTB is a tetrazole derivative that has been synthesized using various methods. It exhibits several biochemical and physiological effects and has been explored as a potential candidate for various applications.
Mechanism of Action
The mechanism of action of 4-chloro-3-(1H-tetrazol-1-yl)benzoic acid is not fully understood. However, it has been proposed that this compound may act as an inhibitor of certain enzymes, including xanthine oxidase and nitric oxide synthase. This compound has also been shown to exhibit antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and to increase the activity of antioxidant enzymes. This compound has also been shown to reduce the levels of pro-inflammatory cytokines and to inhibit the activation of nuclear factor kappa B (NF-κB). Additionally, this compound has been shown to exhibit anti-tumor activity in vitro.
Advantages and Limitations for Lab Experiments
4-chloro-3-(1H-tetrazol-1-yl)benzoic acid exhibits several advantages for lab experiments. It is relatively easy to synthesize and has been shown to exhibit promising results in various applications. However, this compound also exhibits some limitations. It has low solubility in water, which can make it difficult to work with in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for the study of 4-chloro-3-(1H-tetrazol-1-yl)benzoic acid. One potential direction is the further exploration of its potential use in the treatment of cancer and other diseases. Another direction is the optimization of its synthesis method to improve yields and reduce costs. Additionally, the mechanism of action of this compound should be further studied to gain a better understanding of its biochemical and physiological effects. Finally, this compound could be explored as a potential candidate for the development of new fluorescent probes and catalysts.
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research. It exhibits several biochemical and physiological effects and has been explored as a potential candidate for various applications. This compound has been synthesized using various methods and has shown promising results in various applications. However, further studies are needed to fully understand its mechanism of action and to explore its potential for new applications.
Scientific Research Applications
4-chloro-3-(1H-tetrazol-1-yl)benzoic acid has been explored as a potential candidate for various applications in scientific research. It has been used as a ligand for the synthesis of metal-organic frameworks (MOFs) and has shown promising results as a catalyst for the oxidation of alcohols. This compound has also been used as a fluorescent probe for the detection of nitrite ions in water. Additionally, this compound has been studied for its potential use in the treatment of cancer and other diseases.
Properties
IUPAC Name |
4-chloro-3-(tetrazol-1-yl)benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClN4O2/c9-6-2-1-5(8(14)15)3-7(6)13-4-10-11-12-13/h1-4H,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJLJFJOUKICLLL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)N2C=NN=N2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClN4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.60 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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